Cas no 925693-71-6 ((1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol)

• Product Name: (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol
• CAS No: 925693-71-6
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 6327698
• PubChem ID: 102153589
• Update Time: 2025-11-02

(1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol
• 925693-71-6
• EN300-1613299

• Inchi： 1S/C8H8BrFO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5H2/t8-/m0/s1
• InChI Key： DOCJQSDUKAOMNV-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](CF)O

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol

Compound Introduction: (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol (CAS No. 925693-71-6)

(1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol, with the CAS number 925693-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fluoro-substituted ethyl group and a brominated phenyl ring, which together contribute to its unique chemical properties and potential biological activities.

The molecular structure of (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol consists of a chiral center at the carbon atom adjacent to the hydroxyl group, making it an enantiomer with specific stereochemical properties. The presence of both fluoro and bromine substituents on an aromatic ring is particularly noteworthy, as these elements are known to modulate the electronic and steric environment of the molecule, thereby influencing its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The bromophenyl moiety in this compound, for instance, can serve as a key pharmacophore for targeting various enzymes and receptors involved in disease pathways. This has led to extensive research into its potential applications in drug discovery and development.

One of the most compelling aspects of (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol is its utility as a building block in synthetic chemistry. The combination of a chiral center, fluoro substituent, and brominated aromatic ring provides a versatile scaffold for designing novel molecules with tailored biological properties. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in various therapeutic areas including oncology and inflammation.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic profile of a drug by affecting its lipophilicity, metabolic stability, and binding affinity. In the case of (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol, the fluoro substituent contributes to its favorable pharmacological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of chirality in drug design, emphasizing that enantiomers can exhibit markedly different biological activities. The (R)-configuration of the chiral center in this compound is particularly relevant, as it has been shown to enhance binding interactions with certain biological targets compared to its (S)-enantiomer. This has spurred interest in developing methods for the efficient synthesis and purification of enantiomerically pure forms of this molecule.

The synthesis of (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol presents unique challenges due to the need for precise stereocontrol at multiple stages. Advanced synthetic techniques such as asymmetric hydrogenation and chiral auxiliary-assisted reactions have been employed to achieve high enantiomeric purity. These methodologies are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The presence of both fluoro and bromine atoms makes it a valuable intermediate for synthesizing advanced materials with specialized properties. For instance, fluorinated aromatic compounds are often used in the development of liquid crystals and organic electronic materials due to their high thermal stability and electronic conductivity.

The growing body of research on (1R)-1-(4-bromophenyl)-2-fluoroethan-1-ol underscores its significance as a versatile building block in synthetic chemistry. Its unique structural features make it an excellent candidate for further exploration in drug discovery, materials science, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in science and medicine.